Cas no 667940-23-0 (2-(3-Bromophenyl)naphthalene)

2-(3-Bromophenyl)naphthalene is a brominated aromatic compound featuring a naphthalene core substituted with a 3-bromophenyl group at the 2-position. This structure provides a versatile intermediate for organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings, due to the reactive bromine substituent. The compound exhibits high thermal stability and is useful in the preparation of advanced materials, including liquid crystals, organic semiconductors, and fluorescent dyes. Its rigid aromatic framework contributes to enhanced electronic properties, making it valuable in optoelectronic applications. The product is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial processes.
2-(3-Bromophenyl)naphthalene structure
2-(3-Bromophenyl)naphthalene structure
Product Name:2-(3-Bromophenyl)naphthalene
CAS No:667940-23-0
MF:C16H11Br
MW:283.162543535233
MDL:MFCD16658911
CID:822724
PubChem ID:253660705
Update Time:2025-07-02

2-(3-Bromophenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Bromophenyl)naphthalene
    • 2-(3-BROMO-PHENYL)-NAPHTHALENE
    • QC-643
    • Naphthalene, 2-(3-bromophenyl)-
    • AK119625
    • 2(3-bromophenyl)naphthalene
    • KSC279G1J
    • 2(3-bromophenyl) naphthalene
    • 2-(3-bromophenyl) naphthalene
    • FWPXWVYUNHYGPE-UHFFFAOYSA-N
    • BCP11198
    • 0257AC
    • AM62658
    • VZ23142
    • SY038335
    • ST2403885
    • AX8245041
    • B4568
    • MDL： MFCD16658911
    • Inchi： 1S/C16H11Br/c17-16-7-3-6-14(11-16)15-9-8-12-4-1-2-5-13(12)10-15/h1-11H
    • InChI Key： FWPXWVYUNHYGPE-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 282.00400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr)
  • Melting Point: 97.0 to 101.0 deg-C
  • Boiling Point: 385.2°C at 760 mmHg
  • PSA: 0.00000
  • LogP: 5.26930

2-(3-Bromophenyl)naphthalene Security Information

2-(3-Bromophenyl)naphthalene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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2-(3-Bromophenyl)naphthalene Production Method

2-(3-Bromophenyl)naphthalene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:667940-23-0)2-(3-溴苯基)萘
Order Number:LE27024954
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:667940-23-0)2-(3-溴苯基)萘
LE27024954
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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